Cas no 189349-27-7 ((3aR,6aR)-Methyl 1-((R)-1-phenylethyl)hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate)

• Product Name: (3aR,6aR)-Methyl 1-((R)-1-phenylethyl)hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• CAS No: 189349-27-7
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 1089570
• PubChem ID: 71711117
• Update Time: 2025-04-20

(3aR,6aR)-Methyl 1-((R)-1-phenylethyl)hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3aR,6aR)-Methyl 1-((R)-1-phenylethyl)hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• methyl (3aR,6aR)-1-[(1R)-1-phenylethyl]-2,3,3a,4,6,6a-hexahydropyrrolo[3,4-b]pyrrole-5-carboxylate
• 189349-27-7
• methyl (3aR,6aR)-1-((R)-1-phenylethyl)hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• AKOS022172999
• Methyl (3aR,6aR)-1-[(1R)-1-phenylethyl]hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• (3aR,6aR)-Methyl1-((R)-1-phenylethyl)hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• DTXSID70856798

• Inchi： 1S/C16H22N2O2/c1-12(13-6-4-3-5-7-13)18-9-8-14-10-17(11-15(14)18)16(19)20-2/h3-7,12,14-15H,8-11H2,1-2H3/t12-,14-,15+/m1/s1
• InChI Key： PDFMFMWUQFHSFA-YUELXQCFSA-N
• SMILES： O(C)C(N1C[C@H]2CCN([C@@H](C3C=CC=CC=3)C)[C@H]2C1)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids